Cas no 505-03-3 (Hexanal, 5-oxo-)

• Product Name: Hexanal, 5-oxo-
• CAS No: 505-03-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 364786
• PubChem ID: 10953466
• Update Time: 2025-04-19

Hexanal, 5-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 5-oxo-
• 5-oxohexanal
• UCAQDIQSNVAWBD-UHFFFAOYSA-N
• Bisindolylmaleimide X, HCl
• 505-03-3
• 1,5-hexanedione
• Soyanal
• g-Acetylbutyraldehyde
• DTXSID00449475
• hexan-1,5-dione
• BIM 10
• CHEBI:173392
• SCHEMBL711379

• Inchi： 1S/C6H10O2/c1-6(8)4-2-3-5-7/h5H,2-4H2,1H3
• InChI Key： UCAQDIQSNVAWBD-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes